molecular formula C17H14F3N3OS B11190053 N-(4-ethoxyphenyl)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-amine

N-(4-ethoxyphenyl)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-amine

Cat. No.: B11190053
M. Wt: 365.4 g/mol
InChI Key: VRDNZDXDCIYDLK-UHFFFAOYSA-N
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Description

N-(4-ethoxyphenyl)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-amine is a synthetic organic compound that belongs to the pyrimidine class This compound is characterized by the presence of an ethoxyphenyl group, a thiophenyl group, and a trifluoromethyl group attached to a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethoxyphenyl)-4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

    Formation of the Pyrimidine Core: The pyrimidine ring is synthesized through a condensation reaction between a suitable aldehyde and a guanidine derivative.

  • **Introduction of the Thiophen

Properties

Molecular Formula

C17H14F3N3OS

Molecular Weight

365.4 g/mol

IUPAC Name

N-(4-ethoxyphenyl)-4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-amine

InChI

InChI=1S/C17H14F3N3OS/c1-2-24-12-7-5-11(6-8-12)21-16-22-13(14-4-3-9-25-14)10-15(23-16)17(18,19)20/h3-10H,2H2,1H3,(H,21,22,23)

InChI Key

VRDNZDXDCIYDLK-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)NC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3

Origin of Product

United States

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